Cas no 895132-38-4 (1-BOC-4-CYANO-4-(2-PYRIDINYLMETHYL)-PIPERIDINE)

1-BOC-4-Cyano-4-(2-pyridinylmethyl)-piperidine is a protected piperidine derivative featuring a cyano group and a 2-pyridinylmethyl substituent at the 4-position. The BOC (tert-butoxycarbonyl) group enhances stability, making it suitable for synthetic applications requiring selective deprotection. The cyano functionality offers versatility for further transformations, such as reduction to amines or conversion to carboxylic acids. The pyridinylmethyl moiety introduces potential coordination or binding properties, useful in medicinal chemistry and ligand design. This compound is particularly valuable in the synthesis of pharmaceuticals, agrochemicals, and complex heterocycles, where controlled reactivity and structural diversity are critical. Its well-defined protection scheme ensures compatibility with multi-step synthetic routes.

1-BOC-4-CYANO-4-(2-PYRIDINYLMETHYL)-PIPERIDINE structure

895132-38-4 structure

Product Name:1-BOC-4-CYANO-4-(2-PYRIDINYLMETHYL)-PIPERIDINE

CAS No:895132-38-4

MF:C₁₇H₂₃N₃O₂

MW:301.383424043655

MDL:MFCD11974880

CID:3031458

PubChem ID:57425756

Update Time:2025-05-27

1-BOC-4-CYANO-4-(2-PYRIDINYLMETHYL)-PIPERIDINE Chemical and Physical Properties

Names and Identifiers

- 1-BOC-4-CYANO-4-(2-PYRIDINYLMETHYL)-PIPERIDINE
- Tert-butyl 4-cyano-4-(pyridine-2-ylmethyl)piperidine-1-carboxylate
- DA-01381
- SCHEMBL2897109
- AB91606
- PMPCDCLLGNAWBQ-UHFFFAOYSA-N
- 895132-38-4
- tert-butyl 4-cyano-4-(pyridin-2-ylmethyl)piperidine-1-carboxylate
- CS-0459302
- MDL： MFCD11974880
- Inchi： 1S/C17H23N3O2/c1-16(2,3)22-15(21)20-10-7-17(13-18,8-11-20)12-14-6-4-5-9-19-14/h4-6,9H,7-8,10-12H2,1-3H3
- InChI Key： PMPCDCLLGNAWBQ-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC(C#N)(CC2C=CC=CN=2)CC1)=O

Computed Properties

Exact Mass: 301.17902698Da
Monoisotopic Mass: 301.17902698Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 439
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 66.2Å²

1-BOC-4-CYANO-4-(2-PYRIDINYLMETHYL)-PIPERIDINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Advanced ChemBlocks	P35315-1G	1-Boc-4-cyano-4-(2-pyridinylmethyl)-piperidine	895132-38-4	95%	1G	$385	2023-09-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1529969-1g	Tert-butyl 4-cyano-4-(pyridin-2-ylmethyl)piperidine-1-carboxylate	895132-38-4	98%	1g	￥4242.00	2024-04-26

1-BOC-4-CYANO-4-(2-PYRIDINYLMETHYL)-PIPERIDINE Related Literature

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2. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

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Additional information on 1-BOC-4-CYANO-4-(2-PYRIDINYLMETHYL)-PIPERIDINE

Research Briefing on 1-BOC-4-CYANO-4-(2-PYRIDINYLMETHYL)-PIPERIDINE (CAS: 895132-38-4)

1-BOC-4-CYANO-4-(2-PYRIDINYLMETHYL)-PIPERIDINE (CAS: 895132-38-4) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have explored its utility in the design of novel inhibitors and modulators, leveraging its unique structural features.

The compound's Boc-protected amine and cyano groups make it a versatile building block for further chemical modifications. Recent research has focused on its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) and enzymes involved in critical biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of potent inhibitors of histone deacetylases (HDACs), which are implicated in cancer and neurodegenerative diseases.

In addition to its synthetic utility, 1-BOC-4-CYANO-4-(2-PYRIDINYLMETHYL)-PIPERIDINE has been investigated for its physicochemical properties and pharmacokinetic profile. A recent computational study highlighted its favorable logP and solubility characteristics, suggesting its potential for oral bioavailability. These findings are critical for optimizing lead compounds in preclinical development.

Emerging applications of this compound also extend to the field of radiopharmaceuticals. A 2024 study in ACS Chemical Biology reported its incorporation into radiolabeled probes for positron emission tomography (PET) imaging, enabling non-invasive visualization of target engagement in vivo. This advancement underscores its growing importance in translational research.

Despite its promise, challenges remain in the large-scale synthesis and purification of 1-BOC-4-CYANO-4-(2-PYRIDINYLMETHYL)-PIPERIDINE. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. For example, a green chemistry approach using catalytic hydrogenation has shown promising results, as detailed in a 2023 Organic Process Research & Development publication.

In conclusion, 1-BOC-4-CYANO-4-(2-PYRIDINYLMETHYL)-PIPERIDINE (CAS: 895132-38-4) represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research continues to uncover its potential, particularly in the development of next-generation therapeutics and imaging agents. Future studies should address scalability and further explore its biological activities to fully realize its therapeutic potential.